Cas no 113281-91-7 (Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]-)

Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]- structure
113281-91-7 structure
Product Name:Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]-
CAS No:113281-91-7
MF:C22H18F2N2O3
MW:396.386732578278
CID:209042
PubChem ID:188732
Update Time:2025-04-19

Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,2,6-difluoro-N-[[[4-(2-phenylethoxy)phenyl]amino]carbonyl]-
    • 2,6-Difluoro-N-{[4-(2-phenylethoxy)phenyl]carbamoyl}benzene-1-carboximidic acid
    • Benzamide, 2,6-difluoro-N-(((4-(2-phenylethoxy)phenyl)amino)carbonyl)-
    • 113281-91-7
    • DTXSID00921029
    • Inchi: 1S/C22H18F2N2O3/c23-18-7-4-8-19(24)20(18)21(27)26-22(28)25-16-9-11-17(12-10-16)29-14-13-15-5-2-1-3-6-15/h1-12H,13-14H2,(H2,25,26,27,28)
    • InChI Key: CBMPJVPPUYSXEX-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C(NC(NC1C=CC(=CC=1)OCCC1C=CC=CC=1)=O)=O)F

Computed Properties

  • Exact Mass: 396.12864
  • Monoisotopic Mass: 396.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.319
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.615
  • PSA: 67.43
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